Cas no 941910-13-0 (2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide
• CAS No: 941910-13-0
• MF: C₂₈H₂₈N₄O₄
• MW: 484.546326637268
• CID: 6026150
• PubChem ID: 16812646
• Update Time: 2025-05-20

2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide
• Acetamide, 2-[[2-[4-(2-furanylcarbonyl)-1-piperazinyl]-8-quinolinyl]oxy]-N-[(4-methylphenyl)methyl]-
• AKOS024631926
• 941910-13-0
• 2-[2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl]oxy-N-[(4-methylphenyl)methyl]acetamide
• 2-({2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl}oxy)-N-[(4-methylphenyl)methyl]acetamide
• F2255-1257
• 2-((2-(4-(furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl)oxy)-N-(4-methylbenzyl)acetamide

• Inchi： 1S/C28H28N4O4/c1-20-7-9-21(10-8-20)18-29-26(33)19-36-23-5-2-4-22-11-12-25(30-27(22)23)31-13-15-32(16-14-31)28(34)24-6-3-17-35-24/h2-12,17H,13-16,18-19H2,1H3,(H,29,33)
• InChI Key： UOCGSNURRJTNQK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)COC1=C2C(=CC=C1)C=CC(N1CCN(C(C3=CC=CO3)=O)CC1)=N2

Computed Properties

• Exact Mass: 484.21105539g/mol
• Monoisotopic Mass: 484.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 769.9±60.0 °C(Predicted)
• pka: 13.82±0.46(Predicted)

Additional information on 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide

Introduction to 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide (CAS No. 941910-13-0)

2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide, with the CAS number 941910-13-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, a piperazine ring, and a furan moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry, often found in compounds with diverse biological activities such as antimalarial, antibacterial, and anticancer properties. The presence of the piperazine ring enhances the compound's solubility and bioavailability, while the furan moiety adds to its structural diversity and potential for binding to specific biological targets.

Recent studies have explored the pharmacological properties of 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Additionally, the compound has been investigated for its anti-inflammatory properties. Inflammation is a critical factor in many diseases, including chronic inflammatory disorders and autoimmune conditions. Preclinical studies have demonstrated that 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide can effectively reduce inflammatory markers such as TNF-alpha and IL-6 in both cell culture and animal models. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic profile of 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide has also been studied to understand its behavior in vivo. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a drug candidate. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.

In terms of safety and toxicity, preclinical studies have shown that 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(4-methylphenyl)methylacetamide exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its suitability for human use. Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its efficacy and safety.

The future prospects for 2-{[8-(4-{(furan‐2‐carbonyl)‐piperazin‐1‐yl}‐quinolin‐8‐yloxy)]‐methyl}‐N‐(4‐methylphenyl) acetamide are promising. Clinical trials are currently underway to evaluate its efficacy and safety in treating various diseases. The compound's unique structure and multifaceted biological activities make it a valuable addition to the growing arsenal of therapeutic agents in medicinal chemistry.

In conclusion, 2-{[8-(4-{(furan‐2‐carbonyl)‐piperazin‐1‐yl}‐quinolin‐8‐yloxy)]‐methyl}‐N‐(4‐methylphenyl) acetamide (CAS No. 941910−13−0) represents a significant advancement in the development of novel therapeutic agents. Its potential applications in cancer treatment and anti-inflammatory therapy highlight its importance in modern pharmaceutical research. Continued research and clinical trials will further elucidate its full therapeutic potential.